Sequence-specific synthesis of macromolecules using DNA-templated chemistry†‡
Chemical Communications Pub Date: 2012-04-17 DOI: 10.1039/C2CC31975F
Abstract
Using a strand exchange mechanism we have prepared, by DNA templated chemistry, two 10-mers with defined and tunable monomer sequences. An optimized reaction protocol achieves 85% coupling yield per step, demonstrating that DNA-templated chemistry is a powerful tool for the synthesis of
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